![molecular formula C26H35N3O4 B10833094 Benzo[d]oxazol-2(3H)-one derivative 2](/img/structure/B10833094.png)
Benzo[d]oxazol-2(3H)-one derivative 2
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Overview
Description
Benzo[d]oxazol-2(3H)-one derivative 2 is a compound belonging to the benzoxazole family, which is known for its diverse pharmacological and biological activities. Benzoxazoles are heterocyclic compounds containing both nitrogen and oxygen atoms in their ring structure.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Benzo[d]oxazol-2(3H)-one derivative 2 typically involves the reaction of 2-aminophenol with various aldehydes in the presence of a catalyst. One common method involves the use of methanol as a solvent and a catalyst such as acetic acid. The reaction mixture is heated under reflux conditions to facilitate the formation of the benzoxazole ring .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and optimized reaction conditions to ensure high yield and purity of the final product. The purification of the compound is typically achieved through recrystallization or chromatographic techniques .
Chemical Reactions Analysis
Types of Reactions
Benzo[d]oxazol-2(3H)-one derivative 2 undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can undergo substitution reactions where functional groups are replaced with other groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.
Substitution: Substitution reactions often involve reagents like halogens, acids, and bases.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce reduced derivatives. Substitution reactions result in the formation of various substituted benzoxazole derivatives .
Scientific Research Applications
Benzo[d]oxazol-2(3H)-one derivative 2 has a wide range of scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological receptors.
Medicine: Investigated for its anti-inflammatory, antimicrobial, and anticancer properties.
Industry: Utilized in the development of new materials with specific properties.
Comparison with Similar Compounds
Benzo[d]oxazol-2(3H)-one derivative 2 can be compared with other similar compounds, such as:
Benzo[d]oxazol-2-yl aniline: Another benzoxazole derivative with similar pharmacological properties.
Benzo[d]oxazol-2-yl methanol: Known for its antimicrobial activity.
Benzo[d]oxazol-2-yl acetic acid: Studied for its anti-inflammatory effects.
The uniqueness of this compound lies in its specific structure, which allows it to interact with a distinct set of molecular targets, leading to its diverse range of applications .
Properties
Molecular Formula |
C26H35N3O4 |
---|---|
Molecular Weight |
453.6 g/mol |
IUPAC Name |
4-[[4-[3-[4-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazin-1-yl]propoxy]phenyl]methyl]morpholine |
InChI |
InChI=1S/C26H35N3O4/c1-3-24(26-25(4-1)32-19-20-33-26)29-12-10-27(11-13-29)9-2-16-31-23-7-5-22(6-8-23)21-28-14-17-30-18-15-28/h1,3-8H,2,9-21H2 |
InChI Key |
VZAPQDNGQVGEES-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1CCCOC2=CC=C(C=C2)CN3CCOCC3)C4=C5C(=CC=C4)OCCO5 |
Origin of Product |
United States |
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